5,5-dimethyl-2-(4-nitrobenzoyl)-1,3-cyclohexanedione

• IUPAC Name: 5,5-dimethyl-2-(4-nitrobenzoyl)cyclohexane-1,3-dione
• InChI: InChI=1S/C15H15NO5/c1-15(2)7-11(17)13(12(18)8-15)14(19)9-3-5-10(6-4-9)16(20)21/h3-6,13H,7-8H2,1-2H3
• InChI Key: KESBOEBJMZKRMH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C(C(=O)C1)C(=O)C2=CC=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C15H15NO5
• Molecular Weight: 289.28 g/mol

Description

5,5-dimethyl-2-(4-nitrobenzoyl)-1,3-cyclohexanedione, also known as DNC, is a chemical compound that has gained attention in the scientific community for its potential use in various research applications. DNC is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 308.32 g/mol.

Mechanism of Action

The mechanism of action of 5,5-dimethyl-2-(4-nitrobenzoyl)-1,3-cyclohexanedione is not fully understood, but it is believed to act as a chelating agent, binding to metal ions such as copper and zinc. This compound has been shown to exhibit fluorescence properties in the presence of these metal ions, making it useful for their detection.
Biochemical and Physiological Effects:
This compound has been shown to have antioxidant properties, which may be beneficial in the treatment of oxidative stress-related diseases. It has also been investigated for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the formation of beta-amyloid plaques in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using 5,5-dimethyl-2-(4-nitrobenzoyl)-1,3-cyclohexanedione in lab experiments is its ability to selectively detect metal ions, making it useful in various analytical applications. However, this compound has limited solubility in water, which may limit its use in certain experiments.

Future Directions

1. Further investigation into the potential use of 5,5-dimethyl-2-(4-nitrobenzoyl)-1,3-cyclohexanedione in the treatment of Alzheimer's disease.
2. Development of new fluorescent probes based on the structure of this compound for the detection of other metal ions.
3. Investigation into the potential use of this compound as an antioxidant in the treatment of other oxidative stress-related diseases.
4. Synthesis of novel organic compounds based on the structure of this compound for use in various research applications.
5. Investigation into the potential use of this compound in the development of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 5,5-dimethyl-2-(4-nitrobenzoyl)-1,3-cyclohexanedione involves the reaction of 5,5-dimethyl-1,3-cyclohexanedione with 4-nitrobenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place under reflux conditions and results in the formation of this compound as a yellow solid. The purity of this compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

5,5-dimethyl-2-(4-nitrobenzoyl)-1,3-cyclohexanedione has been used in various scientific research applications, including as a fluorescent probe for the detection of metal ions, in the synthesis of novel organic compounds, and as a reagent in organic synthesis. This compound has also been investigated for its potential use in the development of new drugs for the treatment of various diseases.